3-(6-Methoxyquinoxalin-2-yl)phenol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(6-Methoxyquinoxalin-2-yl)phenol is a heterocyclic compound featuring a quinoxaline core substituted with a methoxy group at position 6 and a phenol moiety at position 2. Quinoxaline derivatives are renowned for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties .
Properties
IUPAC Name |
3-(6-methoxyquinoxalin-2-yl)phenol | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O2/c1-19-12-5-6-13-14(8-12)16-9-15(17-13)10-3-2-4-11(18)7-10/h2-9,18H,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVMVLTPKQJGHKH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=NC=C(N=C2C=C1)C3=CC(=CC=C3)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.27 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Effects
The following table summarizes key structural and functional differences between 3-(6-Methoxyquinoxalin-2-yl)phenol and related compounds:
Key Observations:
- Core Heterocycle: Quinoxaline derivatives (e.g., the target compound and 2-[[3-(3-Chlorophenyl)-2-quinoxalinyl]methyl]-4-methylphenol) exhibit two nitrogen atoms in the aromatic ring, enhancing π-π stacking and hydrogen-bonding capabilities compared to quinoline-based analogues .
- Phenol groups improve solubility in polar solvents (e.g., ethanol) and enable hydrogen-bond donor interactions, critical for protein binding . Halogenated substituents (e.g., Cl, Br) in analogues like (2E)-3-(6-Chloro-2-methoxyquinolin-3-yl)... enhance electrophilicity, correlating with antibacterial activity .
Physicochemical Properties
- Solubility: Phenol-containing derivatives (e.g., the target compound) are moderately soluble in ethanol, as inferred from crystallization methods in .
- Lipophilicity: The 6-methoxy group increases logP compared to non-methoxy analogues, aligning with the high logP (5.506) of (6-Bromo-2-methoxyquinolin-3-yl)... .
- Hydrogen Bonding: The phenol group in the target compound likely forms robust O–H···N/O bonds, influencing crystal packing and stability, as described in hydrogen-bonding analyses .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
